Cas no 2227098-78-2 ((diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate)

• Product Name: (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate
• CAS No: 2227098-78-2
• CID: 4674451
• Update Time: 2025-07-15

(diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate Chemical and Physical Properties

Names and Identifiers

• (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate

Additional information on (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate

(Diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate (CAS No. 2227098-78-2)

(Diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate (CAS No. 2227098-78-2) is a novel organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of azanium derivatives, which are characterized by their nitrogen-containing heterocyclic structures. The presence of the diaminomethylidene and nitro groups, along with the tert-butyl substituents, imparts distinct chemical and biological activities that make it a promising candidate for various applications.

The molecular structure of (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate is particularly noteworthy. The diaminomethylidene group is known for its ability to form stable complexes with metal ions, which can be exploited in the development of coordination compounds and metal-based catalysts. The nitro group, on the other hand, is a strong electron-withdrawing group that can influence the electronic properties of the molecule, making it useful in redox reactions and as a functional group in organic synthesis.

The tert-butyl substituents provide steric protection and enhance the stability of the molecule. This is particularly important in pharmaceutical applications where stability and solubility are critical factors. The combination of these functional groups results in a compound with a high degree of chemical versatility and potential for tailored modifications.

In recent studies, (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate has been investigated for its potential as an anticancer agent. Research has shown that the compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its pharmaceutical applications, this compound has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. The ability to fine-tune the electronic structure through chemical modifications opens up possibilities for developing new materials with enhanced performance characteristics.

The synthesis of (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate typically involves a multi-step process that includes the formation of the azanium core followed by the introduction of the substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, (diaminomethylidene)azanium 2,6-di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-olate (CAS No. 2227098-78-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique combination of functional groups provides a robust platform for further research and development, making it an exciting area of study for scientists and researchers worldwide.